N-(3-{[(2-nitrophenyl)carbonyl]amino}phenyl)thiophene-2-carboxamide

• IUPAC Name: N-[3-[(2-nitrobenzoyl)amino]phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C18H13N3O4S/c22-17(14-7-1-2-8-15(14)21(24)25)19-12-5-3-6-13(11-12)20-18(23)16-9-4-10-26-16/h1-11H,(H,19,22)(H,20,23)
• InChI Key: SKWJDCZVGBQJAR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC(=CC=C2)NC(=O)C3=CC=CS3)[N+](=O)[O-]
• Molecular Formula: C18H13N3O4S
• Molecular Weight: 367.4 g/mol

Description

N-(3-{[(2-nitrophenyl)carbonyl]amino}phenyl)thiophene-2-carboxamide: is a complex organic compound that features a thiophene ring, a nitrophenyl group, and a carboxamide group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(3-{[(2-nitrophenyl)carbonyl]amino}phenyl)thiophene-2-carboxamide typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the Thiophene Ring: The thiophene ring can be synthesized using the Paal-Knorr synthesis, which involves the condensation of 1,4-dicarbonyl compounds with sulfurizing agents like phosphorus pentasulfide (P4S10).

Introduction of the Nitrophenyl Group: The nitrophenyl group can be introduced through a nitration reaction, where a phenyl ring is treated with a nitrating agent such as a mixture of concentrated sulfuric acid and nitric acid.

Coupling Reactions: The final step involves coupling the thiophene ring with the nitrophenyl group and the carboxamide group through amide bond formation, typically using reagents like carbodiimides (e.g., EDCI) and catalysts like DMAP.

Industrial Production Methods: Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors and automated synthesis platforms to streamline the process.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The nitrophenyl group can undergo oxidation reactions, potentially forming nitro derivatives.

Reduction: The nitro group can be reduced to an amine group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Substitution: The thiophene ring can undergo electrophilic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Hydrogen gas (H2) with palladium on carbon (Pd/C) as a catalyst.

Substitution: Halogenating agents like bromine (Br2) in the presence of a Lewis acid catalyst.

Major Products:

Oxidation: Nitro derivatives.

Reduction: Amino derivatives.

Substitution: Halogenated thiophene derivatives.

Scientific Research Applications

Chemistry:

Organic Synthesis: Used as an intermediate in the synthesis of more complex organic molecules.

Biology and Medicine:

Drug Development: Investigated for its potential as a pharmacophore in the development of new drugs, particularly in the areas of anti-inflammatory and anticancer research.

Industry:

Material Science: Used in the development of organic semiconductors and light-emitting diodes (OLEDs).

Mechanism of Action

The mechanism of action of N-(3-{[(2-nitrophenyl)carbonyl]amino}phenyl)thiophene-2-carboxamide is not fully understood. it is believed to interact with specific molecular targets through hydrogen bonding and π-π interactions. These interactions can modulate the activity of enzymes or receptors, leading to its observed biological effects.

Comparison with Similar Compounds

Suprofen: A nonsteroidal anti-inflammatory drug with a 2-substituted thiophene framework.

Articaine: A dental anesthetic with a 2,3,4-trisubstituent thiophene structure.

Uniqueness: N-(3-{[(2-nitrophenyl)carbonyl]amino}phenyl)thiophene-2-carboxamide is unique due to the presence of both a nitrophenyl group and a thiophene ring, which confer distinct electronic and steric properties. This makes it a versatile compound for various applications in medicinal chemistry and material science.